Cas no 40357-43-5 (2',3'-Dihydro-2',2'-dimethyl-7-hydroxy-3,6'-bi-(4H-1-benzopyran)-on-4)

• Product Name: 2',3'-Dihydro-2',2'-dimethyl-7-hydroxy-3,6'-bi-(4H-1-benzopyran)-on-4
• CAS No: 40357-43-5
• MF: C₂₀H₁₈O₄
• MW: 322.354526042938
• CID: 2064386
• PubChem ID: 101618101
• Update Time: 2025-04-21

2',3'-Dihydro-2',2'-dimethyl-7-hydroxy-3,6'-bi-(4H-1-benzopyran)-on-4 Chemical and Physical Properties

Names and Identifiers

• 2',3'-Dihydro-2',2'-dimethyl-7-hydroxy-3,6'-bi-(4H-1-benzopyran)-on-4
• 7-hydroxy-2',2'-dimethyl-3',4'-dihydro-2'H-[3,6']bichromenyl-4-one
• isoneobavaisoflavone
• 2',3'-Dihydro-7-hydroxy-2',2'-dimethyl-[3,6'-bi-4H-1-benzopyran]-4-one
• 3-(2,2-dimethyl-3,4-dihydrochromen-6-yl)-7-hydroxychromen-4-one
• 2',3'-DIHYDRO-7-HYDROXY-2',2'-DIMETHYL-3,6'-BI(4H-1-BENZOPYRAN)-4-ONE
• 3-(2,2-Dimethylchroman-6-yl)-7-hydroxy-4H-chromen-4-one
• 40357-43-5
• FS-7593
• Q63396064
• DTXSID001346049
• 3-(2,2-dimethyl-3,4-dihydro-1-benzopyran-6-yl)-7-hydroxychromen-4-one

• Inchi： 1S/C20H18O4/c1-20(2)8-7-13-9-12(3-6-17(13)24-20)16-11-23-18-10-14(21)4-5-15(18)19(16)22/h3-6,9-11,21H,7-8H2,1-2H3
• InChI Key： XYQGRDVFZGPOQG-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C3=COC4C=C(C=CC=4C3=O)O)=CC=2CCC1(C)C

Computed Properties

• Exact Mass: 322.12050905g/mol
• Monoisotopic Mass: 322.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.269±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.5E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Pyranoisoflavonoids